Cas no 651054-00-1 (1-Piperidinecarboxylic acid, 4-(1-ethylbutyl)-, 1,1-dimethylethyl ester)

1-Piperidinecarboxylic acid, 4-(1-ethylbutyl)-, 1,1-dimethylethyl ester structure
651054-00-1 structure
Product Name:1-Piperidinecarboxylic acid, 4-(1-ethylbutyl)-, 1,1-dimethylethyl ester
CAS No:651054-00-1
MF:C16H31NO2
MW:269.422845125198
CID:407075
PubChem ID:71377084
Update Time:2025-04-19

1-Piperidinecarboxylic acid, 4-(1-ethylbutyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxylic acid, 4-(1-ethylbutyl)-, 1,1-dimethylethyl ester
    • tert-butyl 4-hexan-3-ylpiperidine-1-carboxylate
    • DTXSID40799744
    • 651054-00-1
    • tert-Butyl 4-(hexan-3-yl)piperidine-1-carboxylate
    • Inchi: 1S/C16H31NO2/c1-6-8-13(7-2)14-9-11-17(12-10-14)15(18)19-16(3,4)5/h13-14H,6-12H2,1-5H3
    • InChI Key: LIJAUQRZCCHXAV-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC(CC1)C(CC)CCC)=O

Computed Properties

  • Exact Mass: 269.23563
  • Monoisotopic Mass: 269.235479232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54
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